Cas no 4965-26-8 (5-Nitrobenzobthiophene)

• Product Name: 5-Nitrobenzobthiophene
• CAS No: 4965-26-8
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• MDL: MFCD01159605
• CID: 45443
• PubChem ID: 12414084
• Update Time: 2025-10-28

5-Nitrobenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[b]thiophene
• 5-nitro-1-benzothiophene
• 5-Nitrobenzothiophene
• Thianaphthene,5-nitro- (5CI)
• Benzo[b]thiophene, 5-nitro-
• AK126584
• 5-Nitrobenzo(b)thiophene
• zlchem 652
• Benzo[b]thiophene,5-nitro-
• ZLD0102
• NOVKHIQVXQKSRL-UHFFFAOYSA-N
• FCH843115
• RP03153
• AX8005789
• Y9213
• ST24044924
• A827782
• 965N268
• AMY13392
• DS-2897
• EN300-111839
• MFCD01159605
• CS-W006433
• AKOS006277594
• FT-0601190
• 5-nitrobenzothiophene;5-Nitrobenzo[b]thiophene
• DTXSID00497153
• F31192
• 4965-26-8
• SY042673
• Z1198156403
• SCHEMBL827323
• J-517874
• DB-007097
• 5-Nitrobenzobthiophene

• MDL： MFCD01159605
• Inchi： 1S/C8H5NO2S/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H
• InChI Key： NOVKHIQVXQKSRL-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.00400
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.1

Experimental Properties

• Density: 1.43
• Melting Point: 147-149°C
• Refractive Index: 1.71
• PSA: 74.06000
• LogP: 3.33270

5-Nitrobenzobthiophene Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Additional information on 5-Nitrobenzobthiophene

Comprehensive Overview of 5-Nitrobenzobthiophene (CAS No. 4965-26-8): Properties, Applications, and Industry Insights

5-Nitrobenzobthiophene (CAS No. 4965-26-8) is a specialized organic compound belonging to the benzothiophene family, characterized by the presence of a nitro group at the fifth position of its molecular structure. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique electronic properties and potential as a building block for advanced heterocyclic chemistry applications. Its molecular formula, C₈H₅NO₂S, reflects a balance of aromaticity and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for nitro-substituted benzothiophenes like 5-Nitrobenzobthiophene has surged, driven by their role in developing organic semiconductors and photovoltaic materials. Researchers are particularly interested in how the nitro group enhances charge transport properties, a topic frequently searched in academic databases and AI-driven platforms. The compound’s electron-withdrawing nature makes it valuable for designing non-linear optical (NLO) materials, a trending area in optoelectronics.

From a synthetic perspective, 5-Nitrobenzobthiophene is often synthesized via electrophilic aromatic nitration of benzothiophene derivatives, a process optimized for high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. These methodologies align with current industry standards, addressing common queries about compound characterization and quality control in chemical synthesis.

The compound’s thermal stability (decomposing above 200°C) and solubility profile (moderate in polar organic solvents) make it suitable for diverse applications. For instance, it serves as a precursor in the synthesis of biologically active molecules, including antimicrobial agents and enzyme inhibitors. This aligns with growing public interest in drug discovery and medicinal chemistry, as evidenced by search engine trends highlighting keywords like “nitro-heterocycles in medicine.”

Environmental and safety considerations are also critical when handling 5-Nitrobenzobthiophene. While not classified as hazardous under standard regulations, proper storage in cool, dry conditions away from strong oxidizers is recommended. Such precautions resonate with laboratory safety FAQs frequently searched by professionals, reinforcing the compound’s manageable risk profile compared to more reactive nitro compounds.

In the materials science sector, 5-Nitrobenzobthiophene derivatives are explored for their luminescent properties in OLEDs (organic light-emitting diodes). This application taps into the global push for energy-efficient displays, a hot topic in tech forums. The compound’s ability to modify bandgap energies in conjugated systems is another area of active research, often discussed in peer-reviewed journals and patent filings.

Market analyses indicate steady growth in the fine chemicals sector for intermediates like 5-Nitrobenzobthiophene, with Asia-Pacific regions leading production due to robust pharmaceutical manufacturing infrastructure. This trend reflects broader industrial shifts toward high-value specialty chemicals, a subject frequently queried in business intelligence platforms.

To summarize, 5-Nitrobenzobthiophene (CAS No. 4965-26-8) exemplifies the intersection of fundamental research and applied science. Its multifaceted utility—from drug design to advanced materials—ensures its relevance in contemporary chemistry. As innovation in functionalized heterocycles accelerates, this compound will likely remain a focal point for both academic and industrial R&D efforts worldwide.